Cas no 2551117-03-2 (2lambda6-Thia-3-azabicyclo[3.2.0]heptane-2,2,4-trione)

2λ⁶-Thia-3-azabicyclo[3.2.0]heptane-2,2,4-trione is a bicyclic heterocyclic compound featuring a unique sulfur-nitrogen scaffold with potential applications in medicinal chemistry and material science. Its rigid bicyclic structure and trione functionality offer distinct reactivity, making it a valuable intermediate for synthesizing pharmacologically active molecules or functional materials. The presence of both sulfur and nitrogen within the bicyclic framework may confer enhanced stability or specific binding properties, useful in drug design. This compound’s structural complexity allows for selective modifications, enabling tailored derivatives for targeted research or industrial applications. Its precise synthesis and characterization are critical for ensuring reproducibility in advanced chemical studies.
2lambda6-Thia-3-azabicyclo[3.2.0]heptane-2,2,4-trione structure
2551117-03-2 structure
Product Name:2lambda6-Thia-3-azabicyclo[3.2.0]heptane-2,2,4-trione
CAS No:2551117-03-2
MF:C5H7NO3S
MW:161.178980112076
CID:5359633
Update Time:2025-11-06

2lambda6-Thia-3-azabicyclo[3.2.0]heptane-2,2,4-trione Chemical and Physical Properties

Names and Identifiers

    • Z4578551096
    • 2lambda6-thia-3-azabicyclo[3.2.0]heptane-2,2,4-trione
    • 2lambda6-Thia-3-azabicyclo[3.2.0]heptane-2,2,4-trione
    • Inchi: 1S/C5H7NO3S/c7-5-3-1-2-4(3)10(8,9)6-5/h3-4H,1-2H2,(H,6,7)
    • InChI Key: VJXHOWIHFKURNF-UHFFFAOYSA-N
    • SMILES: S1(C2CCC2C(N1)=O)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 276
  • XLogP3: -0.6
  • Topological Polar Surface Area: 71.6

2lambda6-Thia-3-azabicyclo[3.2.0]heptane-2,2,4-trione Pricemore >>

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Additional information on 2lambda6-Thia-3-azabicyclo[3.2.0]heptane-2,2,4-trione

Comprehensive Overview of 2lambda6-Thia-3-azabicyclo[3.2.0]heptane-2,2,4-trione (CAS No. 2551117-03-2)

The compound 2lambda6-Thia-3-azabicyclo[3.2.0]heptane-2,2,4-trione (CAS No. 2551117-03-2) is a highly specialized bicyclic structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique thia-azabicyclo framework, characterized by a sulfur (thia) and nitrogen (aza) heteroatom integration, offers a distinct chemical profile. Researchers are particularly interested in its potential as a scaffold for designing novel bioactive molecules, given its structural resemblance to pharmacophores found in antiviral and antibacterial agents.

In recent years, the demand for innovative heterocyclic compounds like 2lambda6-Thia-3-azabicyclo[3.2.0]heptane-2,2,4-trione has surged, driven by the need for new therapeutic agents against emerging pathogens. The compound's bicyclo[3.2.0]heptane core provides rigidity and stereochemical diversity, making it a valuable candidate for drug discovery programs. Its trione functionality further enhances its reactivity, enabling derivatization for targeted applications. This aligns with current trends in fragment-based drug design and small-molecule libraries, which are frequently searched topics in AI-driven pharmaceutical research.

The synthesis of CAS No. 2551117-03-2 involves multi-step organic transformations, often leveraging catalytic cyclization techniques to construct the bicyclic system. Advanced analytical methods such as NMR spectroscopy and high-resolution mass spectrometry are employed to confirm its purity and structural integrity. These methodologies are critical for ensuring reproducibility, a key concern among synthetic chemists and quality control professionals, as reflected in popular search queries like "how to validate heterocyclic compound purity."

From an industrial perspective, 2lambda6-Thia-3-azabicyclo[3.2.0]heptane-2,2,4-trione is often explored for its potential in green chemistry applications. Its synthesis can be optimized using solvent-free reactions or biocatalysis, addressing the growing demand for sustainable chemical processes. This resonates with the broader scientific community's focus on environmentally friendly synthesis, a hot topic in academic and industrial forums.

Furthermore, the compound's azabicyclo motif has been studied for its role in modulating enzyme inhibition, particularly in diseases involving proteolytic pathways. Such investigations are frequently linked to searches for "new protease inhibitors" or "bicyclic compounds in drug development." The thia (sulfur) component also contributes to its potential in metal chelation, a property leveraged in designing catalysts and functional materials.

In summary, 2lambda6-Thia-3-azabicyclo[3.2.0]heptane-2,2,4-trione represents a versatile and scientifically intriguing molecule with multifaceted applications. Its structural complexity and functional adaptability make it a subject of ongoing research, particularly in areas intersecting medicinal chemistry, materials science, and sustainable synthesis. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in innovative chemical research.

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